3-cyclopropyl-5-phenyl-1H-pyrazole
Cat. No. B8574680
M. Wt: 184.24 g/mol
InChI Key: CNRDFXGNMQIYND-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09012478B2
Procedure details
To a solution of acetophenone (5.0 g, 41.6 mmol) in thy toluene (5 mL) was added LiHMDS (42.0 mL, 1.0 M in THF, 42.0 mmol) via syringe at 0° C. under argon. After 5 min, cyclopropanecarbonyl chloride (4.35 g, 41.6 mmol) was added in one portion via syringe. The ice bath was removed and AcOH (2 mL), EtOH (50 mL), and hydrazine hydrate (10 mL, 64% aqueous, 127.8 mmol) was added. The mixture was refluxed for 30 min, cooled to room temperature, and concentrated. The residue was extracted with EtOAc, washed with brine, dried over MgSO4, and purified by silica gel column chromatography to give the title compound as a colorless oil (4.5 g). LCMS m/z=184.7 [M+H]+; 1H NMR (400 MHz, CDCl3) δ ppm 0.71-0.80 (m, 2H), 0.89-1.00 (m, 2H), 1.81-1.98 (m, 1H), 6.22 (s, 1H), 7.11-7.56 (m, 5H), 10.50 (bs, 1H).
Identifiers
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REACTION_CXSMILES
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[C:1]([C:4]1[CH:9]=[CH:8][CH:7]=[CH:6][CH:5]=1)(=O)[CH3:2].[Li+].C[Si]([N-][Si](C)(C)C)(C)C.[CH:20]1([C:23](Cl)=O)[CH2:22][CH2:21]1.O.[NH2:27][NH2:28]>C1(C)C=CC=CC=1.CCO.CC(O)=O>[CH:20]1([C:23]2[NH:28][N:27]=[C:1]([C:4]3[CH:9]=[CH:8][CH:7]=[CH:6][CH:5]=3)[CH:2]=2)[CH2:22][CH2:21]1 |f:1.2,4.5|
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Inputs
Step One
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Name
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|
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Quantity
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5 g
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Type
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reactant
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Smiles
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C(C)(=O)C1=CC=CC=C1
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Name
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Quantity
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42 mL
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Type
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reactant
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Smiles
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[Li+].C[Si](C)(C)[N-][Si](C)(C)C
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Name
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|
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Quantity
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5 mL
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Type
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solvent
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Smiles
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C1(=CC=CC=C1)C
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Step Two
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Name
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Quantity
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4.35 g
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Type
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reactant
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Smiles
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C1(CC1)C(=O)Cl
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Step Three
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Name
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Quantity
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10 mL
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Type
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reactant
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Smiles
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O.NN
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
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CCO
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Name
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Quantity
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2 mL
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Type
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solvent
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Smiles
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CC(=O)O
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Conditions
Temperature
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Control Type
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AMBIENT
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The ice bath was removed
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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The mixture was refluxed for 30 min
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Duration
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30 min
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated
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EXTRACTION
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Type
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EXTRACTION
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Details
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The residue was extracted with EtOAc
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WASH
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Type
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WASH
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Details
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washed with brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over MgSO4
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CUSTOM
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Type
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CUSTOM
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Details
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purified by silica gel column chromatography
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Outcomes
Product
Details
Reaction Time |
5 min |
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Name
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|
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Type
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product
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Smiles
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C1(CC1)C1=CC(=NN1)C1=CC=CC=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 4.5 g | |
| YIELD: CALCULATEDPERCENTYIELD | 58.7% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
